2-[4,7-Bis(carboxymethyl)-5-[(4-isothiocyanatophenyl)methyl]-1,4,7-triazonan-1-yl]acetic acid
2-[4,7-Bis(carboxymethyl)-5-[(4-isothiocyanatophenyl)methyl]-1,4,7-triazonan-1-yl]acetic acid
Brand Name:
Vulcanchem
CAS No.:
147597-66-8
VCID:
VC0136190
InChI:
InChI=1S/C20H24N4O6S/c25-18(26)11-22-5-6-23(12-19(27)28)10-17(24(8-7-22)13-20(29)30)9-15-1-3-16(4-2-15)21-14-31/h1-4,7-8,17H,5-6,9-13H2,(H,25,26)(H,27,28)(H,29,30)/b8-7-
SMILES:
C1CN(C=CN(C(CN1CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O
Molecular Formula:
C20H26N4O6S
Molecular Weight:
448.5 g/mol
2-[4,7-Bis(carboxymethyl)-5-[(4-isothiocyanatophenyl)methyl]-1,4,7-triazonan-1-yl]acetic acid
CAS No.: 147597-66-8
Main Products
VCID: VC0136190
Molecular Formula: C20H26N4O6S
Molecular Weight: 448.5 g/mol
![2-[4,7-Bis(carboxymethyl)-5-[(4-isothiocyanatophenyl)methyl]-1,4,7-triazonan-1-yl]acetic acid - 147597-66-8](/images/no_structure.jpg)
| CAS No. | 147597-66-8 |
|---|---|
| Product Name | 2-[4,7-Bis(carboxymethyl)-5-[(4-isothiocyanatophenyl)methyl]-1,4,7-triazonan-1-yl]acetic acid |
| Molecular Formula | C20H26N4O6S |
| Molecular Weight | 448.5 g/mol |
| IUPAC Name | 2-[(8Z)-1,7-bis(carboxymethyl)-2-[(4-isothiocyanatophenyl)methyl]-2,3,5,6-tetrahydro-1,4,7-triazonin-4-yl]acetic acid |
| Standard InChI | InChI=1S/C20H24N4O6S/c25-18(26)11-22-5-6-23(12-19(27)28)10-17(24(8-7-22)13-20(29)30)9-15-1-3-16(4-2-15)21-14-31/h1-4,7-8,17H,5-6,9-13H2,(H,25,26)(H,27,28)(H,29,30)/b8-7- |
| Standard InChIKey | ABEIJMWLNYUWMD-UHFFFAOYSA-N |
| Isomeric SMILES | C1CN(/C=C\N(C(CN1CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O |
| SMILES | C1CN(C=CN(C(CN1CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O |
| Canonical SMILES | C1CN(C=CN(C(CN1CC(=O)O)CC2=CC=C(C=C2)N=C=S)CC(=O)O)CC(=O)O |
| Synonyms | 2-(4-isothiocyanatobenzyl)-1,4,7-triazacyclononane-1,4,7-triacetic acid 2-(4-NCS-Bz)-NOTA |
| PubChem Compound | 3036142 |
| Last Modified | Nov 11 2021 |
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